4-(3,4-Dihydro-1H-isothiochromene-1-carbonyl)morpholine-3-carbonitrile

• IUPAC Name: 4-(3,4-dihydro-1H-isothiochromene-1-carbonyl)morpholine-3-carbonitrile
• InChI: InChI=1S/C15H16N2O2S/c16-9-12-10-19-7-6-17(12)15(18)14-13-4-2-1-3-11(13)5-8-20-14/h1-4,12,14H,5-8,10H2
• InChI Key: ZZMWNFOUVSSBGG-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(C2=CC=CC=C21)C(=O)N3CCOCC3C#N
• Molecular Formula: C15H16N2O2S
• Molecular Weight: 288.4 g/mol

Description

4-(3,4-Dihydro-1H-isothiochromene-1-carbonyl)morpholine-3-carbonitrile, also known as DTMC, is a chemical compound that has been extensively studied for its potential applications in scientific research.

Scientific Research Applications

Synthesis and Structural Analysis

• A study by El-Dean et al. (2008) focused on synthesizing morpholinotetrahydrothieno[2,3-c]isoquinolines starting from compounds related to 4-(3,4-Dihydro-1H-isothiochromene-1-carbonyl)morpholine-3-carbonitrile. This research showcases the potential of using such compounds as precursors for synthesizing a wide range of heterocyclic compounds, which could have applications in drug development and material science (El-Dean, Radwan, & Zaki, 2008).

Chemical Behavior and Applications

• Research by Yamagata et al. (1993) explored the reactions of 4,5-dihydro-2-morpholino-(2-pyrrolidino and 2-piperidino)-3-thiophenecarbonitriles with bis-(ethoxycarbonyl)carbenoid, leading to the synthesis of stable dihydrothiophenium-1-bis(ethoxycarbonyl)methylides. These findings indicate the versatility of morpholino-substituted compounds in synthesizing complex molecules with potential applications in medicinal chemistry and material science (Yamagata, Takaki, Ohkubo, & Yamazaki, 1993).

Photophysical Characterization

• Chin et al. (2010) conducted a study on the synthesis, X-ray structure analysis, and photophysical characterization of a compound closely related to 4-(3,4-Dihydro-1H-isothiochromene-1-carbonyl)morpholine-3-carbonitrile. The research provides insights into the photophysical properties of morpholine derivatives, which could be useful in developing materials for optoelectronic applications (Chin, Phipps, Fronczek, & Isovitsch, 2010).

Mechanism of Action

Pharmacokinetics, which includes absorption, distribution, metabolism, and excretion (ADME) properties, would also vary depending on the specific structure of the compound. These properties can significantly impact the bioavailability of the compound .

The result of the compound’s action would be a change in cellular functions, which could potentially lead to therapeutic effects. Without specific information about the compound, it’s difficult to predict the exact molecular and cellular effects .

Environmental factors such as pH, temperature, and the presence of other compounds can influence the action, efficacy, and stability of the compound .